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Compound of Interest

Compound Name: ONO-8713

Cat. No.: B538136

Technical Support Center: ONO-8713 In Vivo
Delivery

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to assist researchers, scientists, and drug development professionals in ensuring the
consistent delivery of ONO-8713 in animal models. The information is presented in a question-
and-answer format to directly address specific issues that may be encountered during in vivo
experiments.

Frequently Asked Questions (FAQs)

Q1: What is ONO-8713 and what are its key properties?

ONO-8713 is a selective antagonist of the prostaglandin E receptor subtype EP1.[1][2][3][4] It
is a synthetic organic compound used in research to investigate the role of the EP1 receptor in
various physiological and pathological processes, including cancer and neuroinflammation.[5]
Based on its structure, ONO-8713 is a hydrophobic compound, which can present challenges
for in vivo delivery.

Table 1: Physicochemical Properties of ONO-8713
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Property Value Source
Molecular Weight 523.52 g/mol
Molecular Formula C25H24F3NO6S

Solubility

Soluble in DMSO

Storage

Short term (days to weeks) at
0-4°C; Long term (months to
years) at -20°C. Should be

stored in a dry, dark place.

Q2: What is the mechanism of action of ONO-87137

ONO-8713 acts by blocking the prostaglandin E2 (PGE2) receptor subtype EP1. The EP1
receptor is a G-protein coupled receptor (GPCR) that, upon activation by PGE2, couples to
Gagq protein. This initiates a signaling cascade involving the activation of phospholipase C
(PLC), leading to an increase in intracellular calcium levels. By antagonizing this receptor,
ONO-8713 inhibits these downstream signaling events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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